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Compound of Interest

Compound Name: SB399885

Cat. No.: B1237598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SB399885 is a potent and selective 5-HT6 receptor antagonist utilized in research to

investigate the role of the 5-HT6 receptor in cognitive function and various neurological

disorders.[1][2] Proper preparation of SB399885 solutions is critical for the accuracy and

reproducibility of in vivo experiments. These application notes provide detailed protocols for the

preparation of SB399885 solutions for oral (p.o.) and intraperitoneal (i.p.) administration in

animal models, along with relevant chemical and pharmacological data.

Quantitative Data Summary
A summary of the key quantitative data for SB399885 and its hydrochloride salt is presented in

the table below for easy reference and comparison.
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Property Value Source

Molar Mass (SB399885) 446.35 g/mol [3]

Molar Mass (SB399885 HCl) 482.81 g/mol [4][5][6]

pKi (human recombinant 5-

HT6)
9.11 [4]

pKi (native human 5-HT6) 9.02 [4]

pKi (native rat 5-HT6) 8.81 [4]

In Vivo ED50 (ex vivo binding

in rats)
2.0 mg/kg p.o. [7]

Solubility (SB399885 HCl in

DMSO)
100 mg/mL (207.12 mM) [5]

Solubility (SB399885 HCl in

Water)

6.67 mg/mL (13.81 mM) with

sonication and warming
[5]

Typical In Vivo Doses (rats) 1 - 10 mg/kg (p.o. or i.p.) [7]

Experimental Protocols
Materials

SB399885 or SB399885 hydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Saline (0.9% NaCl), sterile

Sterile microcentrifuge tubes

Sterile syringes and needles
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Vortex mixer

Ultrasonic bath (optional, for enhancing solubility)

Protocol 1: Preparation of a 2.5 mg/mL SB399885
Suspension for Oral or Intraperitoneal Administration
This protocol is adapted from a widely cited method for preparing SB399885 for in vivo studies

and yields a stable suspension.[6]

Step-by-Step Procedure:

Prepare a 25 mg/mL stock solution of SB399885 in DMSO.

Weigh the required amount of SB399885 powder and dissolve it in the appropriate volume

of DMSO.

For example, to prepare 1 mL of stock solution, dissolve 25 mg of SB399885 in 1 mL of

DMSO.

Vortex thoroughly until the powder is completely dissolved. Gentle warming and sonication

can be used to aid dissolution.

Prepare the vehicle solution.

In a sterile tube, combine the following in the specified order, mixing well after each

addition:

400 µL of PEG300

50 µL of Tween-80

Prepare the final 2.5 mg/mL suspension.

Add 100 µL of the 25 mg/mL SB399885 stock solution in DMSO to the vehicle solution.

Vortex thoroughly to ensure a homogenous mixture.
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Add 450 µL of sterile saline to the mixture.

Vortex again to obtain a uniform suspension. The final concentration of DMSO in this

formulation is 10%.

Administration.

Before each administration, vortex the suspension to ensure uniformity.

The prepared suspension is suitable for both oral gavage and intraperitoneal injection.

Protocol 2: Preparation of SB399885 in 1% Tween-80 for
Intraperitoneal Administration
This protocol provides a simpler vehicle for administration, which has also been used in

published studies.

Step-by-Step Procedure:

Prepare a 1% Tween-80 aqueous solution.

Add 1 mL of Tween-80 to 99 mL of sterile saline to make a 1% (v/v) solution.

Mix thoroughly until the Tween-80 is fully dispersed.

Prepare the SB399885 suspension.

Weigh the required amount of SB399885 powder for your desired final concentration.

Add the powder to the 1% Tween-80 solution.

Vortex vigorously and sonicate if necessary to achieve a uniform suspension. The

solubility in this vehicle is lower, so it is important to ensure a homogenous suspension

before administration.

Administration.
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Vortex the suspension immediately before each intraperitoneal injection to ensure

accurate dosing.
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Caption: Workflow for preparing SB399885 solution for in vivo use.
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Caption: 5-HT6 receptor signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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